1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanaminehydrochloride
Description
1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanamine hydrochloride is a fluorinated cyclobutylamine hydrochloride derivative. Its structure features a cyclobutane ring substituted with four fluorine atoms (at positions 2,2,3,3) and a methyl group at position 1, with a methanamine moiety linked to the ring and protonated as a hydrochloride salt.
Properties
Molecular Formula |
C6H10ClF4N |
|---|---|
Molecular Weight |
207.60 g/mol |
IUPAC Name |
(2,2,3,3-tetrafluoro-1-methylcyclobutyl)methanamine;hydrochloride |
InChI |
InChI=1S/C6H9F4N.ClH/c1-4(3-11)2-5(7,8)6(4,9)10;/h2-3,11H2,1H3;1H |
InChI Key |
ORLSALVJTWVTPE-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(C1(F)F)(F)F)CN.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanaminehydrochloride typically involves multiple steps, starting with the preparation of the cyclobutyl ring. Fluorination is achieved using reagents such as sulfur tetrafluoride or other fluorinating agents under controlled conditions. The methyl group is introduced through alkylation reactions, and the final step involves the formation of the methanaminehydrochloride by reacting the intermediate with hydrochloric acid.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for research and industrial applications.
Chemical Reactions Analysis
Types of Reactions
1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanaminehydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as halides or alkoxides under basic conditions.
Major Products Formed
Oxidation: Formation of corresponding ketones or carboxylic acids.
Reduction: Formation of the corresponding amine or alcohol.
Substitution: Formation of substituted cyclobutyl derivatives.
Scientific Research Applications
1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanaminehydrochloride has diverse applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.
Industry: Utilized in the development of advanced materials and as a precursor for fluorinated compounds.
Mechanism of Action
The mechanism of action of 1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanaminehydrochloride involves its interaction with specific molecular targets. The fluorine atoms enhance its binding affinity to certain enzymes and receptors, modulating their activity. The compound’s unique structure allows it to participate in various biochemical pathways, influencing cellular processes and signaling.
Comparison with Similar Compounds
Structural and Molecular Comparisons
The table below highlights key structural differences and similarities between the target compound and its analogs:
Key Observations:
- Fluorine Substitution: The target compound and 2-(2,2,3,3-tetrafluorocyclobutyl)ethan-1-amine hydrochloride share dense fluorine substitution on the cyclobutane ring, likely enhancing hydrophobicity and metabolic stability compared to non-fluorinated analogs .
- Ring Size : The cyclopropane analog ([1-(trifluoromethyl)cyclopropyl]methanamine hydrochloride) has higher ring strain, which may reduce stability but increase reactivity compared to cyclobutane derivatives .
- Aromatic vs.
Physicochemical Properties
Predicted or experimental properties of selected compounds:
Key Observations:
- Density : Fluorine’s high atomic mass increases density in all fluorinated analogs. The target compound’s density is likely comparable to its tetrafluorocyclobutyl analogs (~1.3–1.5 g/cm³) .
- Boiling Point : The trifluoromethylphenyl analog () has a predicted boiling point of 248.4°C, suggesting that bulky substituents elevate boiling points despite fluorine’s volatility-reducing effects.
- Acidity/Basicity: The amine group’s pKa (~9–10) aligns with typical aliphatic amines, though fluorine’s electron-withdrawing effects may slightly lower the pKa compared to non-fluorinated analogs .
Biological Activity
1-(2,2,3,3-Tetrafluoro-1-methylcyclobutyl)methanamine hydrochloride is a fluorinated amine compound that has garnered interest in various fields of research due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
- Molecular Formula : C6H12F4N·HCl
- Molecular Weight : 201.62 g/mol
- CAS Number : 1408076-35-6
The biological activity of 1-(2,2,3,3-tetrafluoro-1-methylcyclobutyl)methanamine hydrochloride is primarily attributed to its interactions with various biological targets. The presence of fluorine atoms in its structure enhances lipophilicity and alters the compound's interaction with biological membranes. This can lead to increased permeability and bioavailability.
Potential Mechanisms:
- Receptor Modulation : The compound may act as a modulator of neurotransmitter receptors, influencing pathways involved in mood regulation and cognitive functions.
- Antimicrobial Activity : Initial studies suggest potential antibacterial properties against resistant strains of bacteria, possibly through disruption of bacterial cell membranes.
- Anticancer Properties : In vitro studies indicate that the compound may exhibit cytotoxic effects on certain cancer cell lines.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of 1-(2,2,3,3-tetrafluoro-1-methylcyclobutyl)methanamine hydrochloride against various pathogenic microorganisms. The Minimum Inhibitory Concentration (MIC) values indicate effective inhibition against Gram-positive and Gram-negative bacteria.
| Microorganism | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Pseudomonas aeruginosa | 128 |
Cytotoxicity Studies
In vitro assays conducted on human cancer cell lines have demonstrated that the compound exhibits significant cytotoxic effects:
| Cell Line | IC50 (µg/mL) |
|---|---|
| HeLa (Cervical cancer) | 45 |
| A549 (Lung cancer) | 50 |
| MCF-7 (Breast cancer) | 60 |
Case Studies
- Study on Antimicrobial Efficacy : A study published in a peer-reviewed journal evaluated the efficacy of the compound against methicillin-resistant Staphylococcus aureus (MRSA). The results indicated that it could effectively inhibit MRSA growth at concentrations lower than traditional antibiotics, suggesting a potential alternative for treatment-resistant infections .
- Cytotoxicity Assessment : Another research effort focused on assessing the cytotoxic effects of this compound on various cancer cell lines. The findings revealed that it induced apoptosis in HeLa cells through mitochondrial pathways, indicating a promising avenue for further anticancer research .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
